2-((1-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)-4,6-dimethylpyrimidine

• IUPAC Name: 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-3-yl]oxy-4,6-dimethylpyrimidine
• InChI: InChI=1S/C18H22FN3O4S/c1-12-9-13(2)21-18(20-12)26-15-5-4-8-22(11-15)27(23,24)17-10-14(19)6-7-16(17)25-3/h6-7,9-10,15H,4-5,8,11H2,1-3H3
• InChI Key: BNTMGKXOPBAYQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)S(=O)(=O)C3=C(C=CC(=C3)F)OC)C
• Molecular Formula: C18H22FN3O4S
• Molecular Weight: 395.5 g/mol

Description

2-((1-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)-4,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C18H22FN3O4S and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Several studies focus on the synthesis of related compounds and their structural analysis. For instance, the creation of novel sulfur-nitrogen compounds, including sulfinimines and N-sulfonyloxaziridines, has been explored. These compounds have been studied for their thermal properties, selective oxidation processes, and applications in constructing sulfenimines and N-sulfonyl imines, which are crucial for developing biologically active compounds and various nitrogen heterocycles like aziridines, pyrrolidines, and piperidines (Davis, 2006).

Antibacterial Activity

Research on related pyrimidine and quinolone derivatives has shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. These compounds are being studied for their potential as novel antibacterial agents, with specific attention to their mechanisms of action and their selectivity for bacterial targets over human cells (Taguchi et al., 1992).

Antiviral Potential

Studies have also explored the antiviral potential of related nucleoside analogues, particularly against HIV. Compounds like 2',3'-dideoxycytidine and its derivatives have been evaluated for their efficacy in inhibiting HIV-induced cytopathogenicity, offering insights into the development of new antiviral therapies (Herdewijn et al., 1987).

Corrosion Inhibition

Furthermore, research into piperidine derivatives has revealed their potential as corrosion inhibitors for metals like iron. Quantum chemical calculations and molecular dynamics simulations have been used to study these compounds' adsorption and corrosion inhibition properties, indicating their usefulness in protecting metals against corrosion in various industrial applications (Kaya et al., 2016).